Cas no 86952-03-6 (1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid)

1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid structure
86952-03-6 structure
Product Name:1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid
CAS No:86952-03-6
MF:C12H22N2O6
MW:290.312883853912
CID:660084
PubChem ID:71413613
Update Time:2025-04-19

1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid
    • 2-[10-(carboxymethyl)-1,7-dioxa-4,10-diazacyclododec-4-yl]acetic acid
    • 86952-03-6
    • DTXSID30833126
    • SCHEMBL20564592
    • 2,2'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)diacetic acid
    • FT-0776035
    • 2,2'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)diaceticacid
    • Inchi: 1S/C12H22N2O6/c15-11(16)9-13-1-5-19-7-3-14(10-12(17)18)4-8-20-6-2-13/h1-10H2,(H,15,16)(H,17,18)
    • InChI Key: ABTQGSUSLWDPQC-UHFFFAOYSA-N
    • SMILES: O1CCN(CC(=O)O)CCOCCN(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 290.14778643g/mol
  • Monoisotopic Mass: 290.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.6
  • Topological Polar Surface Area: 99.5Ų
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